Cas no 868377-51-9 (N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide)

• Product Name: N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide
• CAS No: 868377-51-9
• MF: C₁₈H₁₀ClN₃OS
• MW: 351.809501171112
• CID: 5904292
• PubChem ID: 2151330
• Update Time: 2025-07-15

N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• NSKCFACEFBJPPR-UZYVYHOESA-N
• Benzamide, N-[4-chloro-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-4-cyano-
• AKOS024611413
• N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-cyanobenzamide
• 868377-51-9
• N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-cyanobenzamide
• (Z)-N-(4-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-4-cyanobenzamide
• F1816-0362
• N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide

• Inchi： 1S/C18H10ClN3OS/c1-2-10-22-16-14(19)4-3-5-15(16)24-18(22)21-17(23)13-8-6-12(11-20)7-9-13/h1,3-9H,10H2
• InChI Key： NSKCFACEFBJPPR-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(Cl)C=CC=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 351.0233108g/mol
• Monoisotopic Mass: 351.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 558.9±60.0 °C(Predicted)
• pka: -5.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide

Research Brief on N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide (CAS: 868377-51-9)

Recent studies on N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide (CAS: 868377-51-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole scaffold and propargyl moiety, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and structural elucidation of this compound have been detailed in recent publications, emphasizing its role as a selective inhibitor of key signaling molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. Computational modeling studies further support its binding affinity towards target proteins, suggesting a mechanism of action that involves competitive inhibition at the active site.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular responses associated with disease progression. For instance, experiments conducted on cancer cell lines revealed significant inhibition of proliferation and induction of apoptosis, particularly in cells overexpressing certain kinases. These findings are corroborated by pharmacokinetic analyses, which indicate favorable absorption and distribution profiles, albeit with challenges in metabolic stability that warrant further optimization.

Ongoing research is focused on derivatization strategies to enhance the compound's therapeutic index. Recent efforts have explored modifications to the propargyl group and cyanobenzamide moiety to improve solubility and reduce off-target effects. Preliminary results from these studies suggest that such modifications could lead to second-generation analogs with enhanced potency and selectivity.

In conclusion, N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide represents a promising scaffold for the development of new therapeutic agents. Its unique chemical properties and biological activities underscore its potential in addressing unmet medical needs. Future research should prioritize translational studies to evaluate its clinical applicability and safety profile.